Cas no 832151-33-4 (Quinoline, 4-(6-phenylthiazolo[3,2-b][1,2,4]triazol-2-yl)-)

• Product Name: Quinoline, 4-(6-phenylthiazolo[3,2-b][1,2,4]triazol-2-yl)-
• CAS No: 832151-33-4
• MF: C₁₉H₁₂N₄S
• MW: 328.390381813049
• CID: 675818
• PubChem ID: 71415964
• Update Time: 2025-04-19

Quinoline, 4-(6-phenylthiazolo[3,2-b][1,2,4]triazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4-(6-phenylthiazolo[3,2-b][1,2,4]triazol-2-yl)-
• 6-phenyl-2-quinolin-4-yl-[1,3]thiazolo[3,2-b][1,2,4]triazole
• 4-(6-Phenyl[1,3]thiazolo[3,2-b][1,2,4]triazol-2-yl)quinoline
• DTXSID90835368
• 832151-33-4

• Inchi： 1S/C19H12N4S/c1-2-6-13(7-3-1)17-12-24-19-21-18(22-23(17)19)15-10-11-20-16-9-5-4-8-14(15)16/h1-12H
• InChI Key： AKUBHSWXLBQQCU-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N2C1=NC(C1C=CN=C3C=CC=CC=13)=N2

Computed Properties

• Exact Mass: 328.07826757g/mol
• Monoisotopic Mass: 328.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 71.3Ų